Cas no 24664-57-1 (2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI))

• Product Name: 2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI)
• CAS No: 24664-57-1
• Molecular Formula: C₂₆H₂₈N₆O₂S₂
• Molecular Weight: 520.6695
• CID: 263850
• PubChem ID: 212692

2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI) Properties

Names and Identifiers

• 2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI)
• (4Z)-5-methyl-4-[[2-[2-[[(Z)-(3-methyl-5-oxo-1-phenylpyrazol-4-ylidene)methyl]amino]ethyldisulfanyl]ethylamino]methylidene]-2-phenylpyrazol-3-one
• 24664-57-1
• Dithiobis(ethyleneiminomethylidyne)bis(3-methyl-1-phenyl-2-pyrazolin-5-one)
• BRN 0869652
• 2-Pyrazolin-5-one, dithiobis(ethyleneiminomethylidyne)bis(3-methyl-1-phenyl-

• InChIKey： ATSUSOHUIVGRAX-BOYKQRMESA-N
• Inchi： InChI=1S/C26H28N6O2S2/c1-19-23(25(33)31(29-19)21-9-5-3-6-10-21)17-27-13-15-35-36-16-14-28-18-24-20(2)30-32(26(24)34)22-11-7-4-8-12-22/h3-12,17-18,27-28H,13-16H2,1-2H3/b23-17-,24-18-
• SMILES： S(CCN/C=C1/C(C)=NN(C2=CC=CC=C2)C/1=O)SCCN/C=C1/C(C)=NN(C2=CC=CC=C2)C/1=O

Computed Properties

• Exact Mass: 520.17151650g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 11
• Monoisotopic Mass: 520.17151650g/mol
• Heavy Atom Count: 36
• Complexity: 845
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 140Ų